Cas no 960238-03-3 ((R)-N-[1-(4-Bromo-phenyl)-ethyl]-2-methoxy-acetamide)

• Product name: (R)-N-[1-(4-Bromo-phenyl)-ethyl]-2-methoxy-acetamide
• CAS No: 960238-03-3
• MF: C₁₁H₁₄BrNO₂
• MW: 272.138362407684
• MDL: MFCD11506013
• CID: 823310
• PubChem ID: 24180024

(R)-N-[1-(4-Bromo-phenyl)-ethyl]-2-methoxy-acetamide Chemical and Physical Properties

Names and Identifiers

• (R)-N-[1-(4-Bromo-phenyl)-ethyl]-2-methoxy-acetamide
• N-[1-(4-bromophenyl)ethyl]-2-methoxyacetamide
• N-[(1R)-1-(4-Bromophenyl)ethyl]-2-methoxyacetamide (ACI)
• (R)-N-(1-(4-Bromophenyl)ethyl)-2-methoxyacetamide
• N-[(1R)-1-(4-bromophenyl)ethyl]-2-methoxyacetamide
• MFCD11506013
• CS-M2557
• 960238-03-3
• DB-258078
• AKOS017561543
• (R)-N-[1-(4-Bromo-phenyl)-ethyl]-2-methoxy-acetamide, AldrichCPR
• CS-14682

• MDL： MFCD11506013
• Inchi： 1S/C11H14BrNO2/c1-8(13-11(14)7-15-2)9-3-5-10(12)6-4-9/h3-6,8H,7H2,1-2H3,(H,13,14)/t8-/m1/s1
• InChI Key： STCLAFYLRVQEJI-MRVPVSSYSA-N
• SMILES： [C@H](C1C=CC(Br)=CC=1)(C)NC(=O)COC

Computed Properties

• Exact Mass: 271.02079g/mol
• Monoisotopic Mass: 271.02079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• Color/Form: No date available
• Density: 1.4±0.1 g/cm3
• Melting Point: No date available
• Boiling Point: 414.8±35.0 °C at 760 mmHg
• Flash Point: 204.7±25.9 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

(R)-N-[1-(4-Bromo-phenyl)-ethyl]-2-methoxy-acetamide Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)